Cas no 42972-47-4 (Ethanone, 1-(5-ethyl-3-pyridinyl)-(9ci))
42972-47-4 structure
Product Name:Ethanone, 1-(5-ethyl-3-pyridinyl)-(9ci)
CAS No:42972-47-4
MF:C9H11NO
MW:149.189742326736
CID:2183082
PubChem ID:23258247
Update Time:2025-04-21
Ethanone, 1-(5-ethyl-3-pyridinyl)-(9ci) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(5-ethyl-3-pyridinyl)-(9ci)
- SCHEMBL11620686
- DB-287121
- Ethanone,1-(5-ethyl-3-pyridinyl)-(9ci)
- 42972-47-4
- Ethanone, 1-(5-ethyl-3-pyridinyl)-
-
- Inchi： 1S/C9H11NO/c1-3-8-4-9(7(2)11)6-10-5-8/h4-6H,3H2,1-2H3
- InChI Key： IFEYFVAXXSXAAX-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CN=CC(=C1)CC
Computed Properties
- Exact Mass: 149.084063974g/mol
- Monoisotopic Mass: 149.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 30Ų
Ethanone, 1-(5-ethyl-3-pyridinyl)-(9ci) Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
42972-47-4 (Ethanone, 1-(5-ethyl-3-pyridinyl)-(9ci)) Related Products
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